Cas no 13707-29-4 (Nitrile-2-Amino-2-phenylpropanoic acid)
13707-29-4 structure
Product Name:Nitrile-2-Amino-2-phenylpropanoic acid
CAS No:13707-29-4
MF:C9H11ClN2
MW:182.650040864944
CID:2033781
PubChem ID:20211717
Update Time:2025-04-21
Nitrile-2-Amino-2-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Nitrile-2-Amino-2-phenylpropanoic acid
- Nitrile
- B,HCl-(±)-2-Amino-2-phenylpropanoic acid
- AT36935
- 13707-29-4
- GWULLRAWYPECLK-UHFFFAOYSA-N
- SCHEMBL696937
- 2-Amino-2-phenyl-propionitrile hydrochloride
- 2-AMINO-2-PHENYLPROPANENITRILE HYDROCHLORIDE
-
- Inchi： 1S/C9H10N2.ClH/c1-9(11,7-10)8-5-3-2-4-6-8;/h2-6H,11H2,1H3;1H
- InChI Key： GWULLRAWYPECLK-UHFFFAOYSA-N
- SMILES： Cl.NC(C#N)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 182.0610761Da
- Monoisotopic Mass: 182.0610761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
Nitrile-2-Amino-2-phenylpropanoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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